(E)-1-(3-isobutyl-2-oxo-2,3-dihydroquinazolin-4(1H)-ylidene)-3-(3-methoxyphenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-1-(3-isobutyl-2-oxo-2,3-dihydroquinazolin-4(1H)-ylidene)-3-(3-methoxyphenyl)urea is a useful research compound. Its molecular formula is C20H22N4O3 and its molecular weight is 366.421. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antagonistic Activity at Adenosine Receptors
Quinazoline urea derivatives have been identified as antagonists for human adenosine A(3) receptors. These compounds were synthesized and tested for their ability to bind to adenosine receptors, with specific substitutions on the quinazoline ring enhancing affinity. This class of compounds could serve as a tool for further characterization of adenosine A(3) receptors, offering potential applications in the development of therapies for conditions mediated by these receptors (van Muijlwijk-Koezen et al., 2000).
Antiproliferative Activity
Novel urea derivatives with structural similarities have been synthesized and evaluated for their antiproliferative activity against various cancer cell lines. These studies have led to the identification of compounds with significant activity, highlighting the potential of quinazoline and urea derivatives in the development of new anticancer drugs (Perković et al., 2016).
Antimicrobial and Antibacterial Properties
Research has also been conducted on quinazoline derivatives for their antimicrobial and antibacterial properties. Novel compounds have been synthesized and shown to exhibit potent antibacterial activities against various strains of bacteria, suggesting their utility in addressing antibiotic resistance and developing new antibacterial agents (Dhokale et al., 2019).
Inhibition of Acetylcholinesterase
Quinazoline derivatives containing urea/thiourea groups have been explored for their potential to inhibit acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. These inhibitors have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease, showcasing the therapeutic versatility of quinazoline and urea derivatives (Kurt et al., 2015).
Properties
IUPAC Name |
1-(3-methoxyphenyl)-3-[3-(2-methylpropyl)-2-oxoquinazolin-4-yl]urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O3/c1-13(2)12-24-18(16-9-4-5-10-17(16)22-20(24)26)23-19(25)21-14-7-6-8-15(11-14)27-3/h4-11,13H,12H2,1-3H3,(H2,21,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPGDHUWLIVEOPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C(=C2C=CC=CC2=NC1=O)NC(=O)NC3=CC(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.